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Compound of Interest

Compound Name: 4-Aminonicotinic acid

Cat. No.: B162810

An In-depth Technical Guide to 4-Aminonicotinic Acid

CAS Number: 7418-65-7

Introduction

4-Aminonicotinic acid, also known as 4-amino-3-pyridinecarboxylic acid, is a pyridine
derivative that serves as a crucial synthetic intermediate in the development of pharmaceuticals
and agrochemicals.[1][2] Its structural features make it a valuable building block for more
complex bioactive molecules.[2] This technical guide provides a comprehensive overview of the
properties, synthesis, and applications of 4-aminonicotinic acid, tailored for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

4-Aminonicotinic acid is typically a crystalline solid, with its color ranging from cream to bright
yellow.[3] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Aminonicotinic Acid
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Property Value References

CAS Number 7418-65-7 [LI31[41[5]

Molecular Formula CeHeN202 [11[31[41[5]

Molecular Weight 138.12 g/mol (4161718l
Bright yellow crystal; Cream to

Appearance yellow powder; White to light [319]
brown powder or crystals

_ ) 307-312 °C (with

Melting Point - [3]
decomposition)

Boiling Point 253.51 °C (rough estimate) [3]
Soluble in aqueous acid and
base.[3][8][9] 2 mg/mL in PBS

Solubility (pH 7.2).[1] 5.38 mg/mL in H20
(with ultrasonic and warming).
[6]

pKa 2.94 + 0.10 (Predicted) [3]

Amax 261 nm [1]

Synthesis of 4-Aminonicotinic Acid

A notable and scalable synthesis route for 4-aminonicotinic acid starts from isoquinoline,

involving a four-step process.[1] This method is highlighted for its use of readily available

starting materials and high purity of the final product.[1]
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Synthesis of 4-Aminonicotinic Acid from Isoquinoline
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Caption: Four-step synthesis of 4-Aminonicotinic acid from isoquinoline.

Experimental Protocol: Synthesis from Isoquinoline

The following is a representative experimental protocol based on the described four-step

synthesis.[1]

Step 1: Oxidation of Isoquinoline
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 In areaction vessel equipped with a stirrer and temperature control, prepare a mixture of
nitric acid (HNOs) and sulfuric acid (H2SOa).

» Slowly add isoquinoline to the acidic mixture while maintaining the temperature within a
specified range.

 After the addition is complete, heat the reaction mixture to drive the oxidation to completion.
e Upon cooling, the product, 3,4-pyridinedicarboxylic acid, will precipitate.

« |solate the solid product by filtration, wash with a suitable solvent, and dry.

Step 2: Intramolecular Dehydration

e Suspend the 3,4-pyridinedicarboxylic acid in acetic anhydride.

e Heat the mixture to reflux to effect the dehydration to 3,4-pyridinedicarboxylic anhydride.

 After the reaction is complete, cool the mixture and isolate the anhydride product, typically by
filtration.

Step 3: Ammonolysis

o Treat the 3,4-pyridinedicarboxylic anhydride with an ammonia source (e.g., aqueous
ammonia).

e The reaction opens the anhydride ring to form the corresponding amide-acid derivative.
« |solate the product from the reaction mixture.
Step 4: Hofmann Rearrangement

e Subject the amide product from the previous step to a Hofmann rearrangement. This is
typically achieved by treating the amide with a solution of bromine or N-bromosuccinimide in
a strong base (e.g., sodium hydroxide).

e This reaction introduces the amino group at the 4-position of the pyridine ring.
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 Acidify the reaction mixture to precipitate the final product, 4-aminonicotinic acid.

o Collect the solid by filtration, wash, and dry. The product can be further purified by
recrystallization.

Biological Activity and Applications

4-Aminonicotinic acid is primarily recognized as a key synthetic intermediate.[1] Its
applications are diverse, spanning pharmaceuticals and agrochemicals.

o Pharmaceutical Intermediate: It is a crucial building block for therapeutic agents targeting
cardiovascular and cerebrovascular diseases.[10] It is also used in the synthesis of
compounds for potential treatment of neurological disorders.[2]

e Biochemical Research: This compound can be utilized as a substrate or inhibitor in studies
related to NAD(P)H metabolism and the activity of associated enzymes.[6]

o Synthetic Chemistry: It has been used in the preparation of 2-methyl-pyrido-oxazine.[3][4][8]
[91[11]

Role of 4-Aminonicotinic Acid in Drug Development

Click to download full resolution via product page
Caption: Role of 4-Aminonicotinic acid in the drug development pipeline.

Analytical Characterization

The identity and purity of 4-aminonicotinic acid are typically confirmed using standard
analytical techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear
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Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR)
spectroscopy.[1]

Experimental Protocol: HPLC Analysis

The following is a general protocol for the analysis of 4-aminonicotinic acid using reversed-
phase HPLC.

o Sample Preparation: Accurately weigh and dissolve a sample of 4-aminonicotinic acid in a
suitable solvent (e.g., a mixture of mobile phase or a solvent in which it is freely soluble).
Dilute to a known concentration.

o Chromatographic Conditions:
o Column: C18 reversed-phase column.

o Mobile Phase: A buffered agueous solution (e.g., phosphate buffer) with an organic
modifier (e.g., methanol or acetonitrile). The pH of the mobile phase should be controlled.

o Flow Rate: Typically 1.0 mL/min.
o Detection: UV detector at its Amax of 261 nm.[1]
o Temperature: Ambient or controlled (e.g., 25 °C).

e Analysis: Inject the sample solution into the HPLC system and record the chromatogram.
The retention time and peak purity can be used to identify and quantify the compound.
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General HPLC Workflow for 4-Aminonicotinic Acid Analysis
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Caption: General workflow for the HPLC analysis of 4-Aminonicotinic acid.

Spectroscopic Data

e 1H NMR: The proton NMR spectrum is used to confirm the structure by identifying the
chemical shifts and coupling patterns of the aromatic protons.

e FTIR: The infrared spectrum will show characteristic absorption bands for the functional
groups present, such as the N-H stretches of the primary amine, the O-H stretch of the
carboxylic acid, and the C=0 stretch of the carboxyl group.

o Mass Spectrometry: Mass spectral data can be used to confirm the molecular weight of the
compound.[7]
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Safety and Handling

4-Aminonicotinic acid is classified as an irritant.[3] It is known to cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[7][12] Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Table 2: GHS Hazard Information

Hazard Statement Description References
H315 Causes skin irritation [71[12][13]
H319 Causes serious eye irritation [71[12][13]
H335 May cause respiratory irritation  [12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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